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Compound of Interest

Compound Name: N-Methylacetamide-d3-1

Cat. No.: B1490034

Essential Safety and Handling Guide for N-
Methylacetamide-d3

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for the handling of N-Methylacetamide-d3. Adherence to these procedures is
critical to ensure a safe laboratory environment.

Hazard Identification and Classification

N-Methylacetamide-d3 is classified as a substance with significant health risks. The primary
hazard is its potential for reproductive toxicity.

GHS Classification:

o Reproductive Toxicity: Category 1B[1]
Signal Word: Danger[1]

Hazard Statement:

e H360: May damage fertility or the unborn child.[1]
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Routes of Entry: Inhalation, ingestion, skin, and eye contact.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling N-Methylacetamide-
ds.

PPE Category Specification Standard Compliance
] Safety glasses with side-
Eye/Face Protection ield NIOSH (US) or EN 166 (EU)[1]
shields

) Chemical-resistant gloves )
Hand Protection Inspected prior to use[2]
(e.g., Butyl rubber)

Skin Protection Protective clothing (lab coat) N/A

Full-face respirator with multi-
) ) purpose combination (US) or
Respiratory Protection NIOSH (US) approved[1]
type ABEK (EN 14387)

respirator cartridges

Note: Respiratory protection should be used as a backup to engineering controls, such as a
fume hood. If a respirator is the sole means of protection, a full-face supplied air respirator is
required.[1]

Safe Handling and Storage

Proper handling and storage are crucial to minimize exposure and maintain the integrity of the
compound.

Handling:
o Work in a well-ventilated area, preferably within a laboratory fume hood.[1]
» Avoid all personal contact, including inhalation of vapors or mist.[1][3]

¢ Prevent contact with skin and eyes.[1]
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e Wash hands thoroughly after handling.[4]

Storage:

Emergency Procedures

Keep the container tightly closed.[2][4]

Protect from moisture.[1]

Store at room temperature in a dry, cool, and well-ventilated place.[1][2]

Store away from incompatible materials, such as strong oxidizing agents.[4][5]

In the event of exposure or a spill, follow these procedures immediately.

Emergency

First Aid Measures

Eye Contact

Flush eyes with water as a precaution.[1]

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.[1]

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

Ingestion

Rinse mouth with water. Never give anything by
mouth to an unconscious person. Consult a

physician.[1]

Spill

Use personal protective equipment. Avoid
breathing vapors, mist, or gas. Ensure adequate
ventilation. Soak up with inert absorbent
material and dispose of as hazardous waste.

Keep in suitable, closed containers for disposal.

[1]

Physical and Chemical Properties
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Property Value

Chemical Formula C3H4D3NOJ1]

CAS Number 3669-71-4[1]

Physical State Liquid or low-melting solid[1]
Flash Point 116 °C (241 °F)[1]
Auto-ignition Temperature 490 °C (914 °F)[1]

Lower Explosion Limit 3.2 Vol%][1]

Upper Explosion Limit 18.1 Vol%[1]

Disposal Plan

All waste containing N-Methylacetamide-d3 must be treated as hazardous waste.

o Waste Disposal: Contact a licensed professional waste disposal service to dispose of this
material.[1]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
chemical product.

» Spill Residue: Soak up spills with inert absorbent material and place in a suitable, closed

container for disposal as hazardous waste.[1]

Experimental Workflow

The following diagram outlines the standard workflow for handling N-Methylacetamide-d3 in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling N-
Methylacetamide-d3-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1490034#personal-protective-equipment-for-
handling-n-methylacetamide-d3-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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